Tropine 2-(phenylthio)butanoate oxalate salt
Tropine 2-(phenylthio)butanoate oxalate salt
Brand Name:
Vulcanchem
CAS No.:
155059-55-5
VCID:
VC0117807
InChI:
InChI=1S/C18H25NO2S.C2H2O4/c1-3-17(22-16-7-5-4-6-8-16)18(20)21-15-11-13-9-10-14(12-15)19(13)2;3-1(4)2(5)6/h4-8,13-15,17H,3,9-12H2,1-2H3;(H,3,4)(H,5,6)
SMILES:
CCC(C(=O)OC1CC2CCC(C1)N2C)SC3=CC=CC=C3.C(=O)(C(=O)O)O
Molecular Formula:
C20H27NO6S
Molecular Weight:
409.5 g/mol
Tropine 2-(phenylthio)butanoate oxalate salt
CAS No.: 155059-55-5
Main Products
VCID: VC0117807
Molecular Formula: C20H27NO6S
Molecular Weight: 409.5 g/mol
| CAS No. | 155059-55-5 |
|---|---|
| Product Name | Tropine 2-(phenylthio)butanoate oxalate salt |
| Molecular Formula | C20H27NO6S |
| Molecular Weight | 409.5 g/mol |
| IUPAC Name | (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-phenylsulfanylbutanoate;oxalic acid |
| Standard InChI | InChI=1S/C18H25NO2S.C2H2O4/c1-3-17(22-16-7-5-4-6-8-16)18(20)21-15-11-13-9-10-14(12-15)19(13)2;3-1(4)2(5)6/h4-8,13-15,17H,3,9-12H2,1-2H3;(H,3,4)(H,5,6) |
| Standard InChIKey | DBBVWGGNICLTMF-UHFFFAOYSA-N |
| SMILES | CCC(C(=O)OC1CC2CCC(C1)N2C)SC3=CC=CC=C3.C(=O)(C(=O)O)O |
| Canonical SMILES | CCC(C(=O)OC1CC2CCC(C1)N2C)SC3=CC=CC=C3.C(=O)(C(=O)O)O |
| PubChem Compound | 9822778 |
| Last Modified | Nov 11 2021 |
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